Cas no 168759-65-7 (7-bromo-1H-isothiochromen-4-one)

• Product Name: 7-bromo-1H-isothiochromen-4-one
• CAS No: 168759-65-7
• MF: C₉H₇BrOS
• MW: 243.120280504227
• CID: 6643478
• PubChem ID: 18686746
• Update Time: 2024-03-02

7-bromo-1H-isothiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1H-isothiochromen-4-one

• Inchi： 1S/C9H7BrOS/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3H,4-5H2
• InChI Key： JVTTYLOPABFIHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CSCC=2C=1)=O

Computed Properties

• Exact Mass: 241.94010g/mol
• Monoisotopic Mass: 241.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes